Cas no 957507-12-9 (N-(3,5-dichlorophenyl)-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)butanamide)

• Product Name: N-(3,5-dichlorophenyl)-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)butanamide
• CAS No: 957507-12-9
• MF: C₁₆H₁₉Cl₂N₃O
• MW: 340.247561693192
• CID: 6220361
• PubChem ID: 16004461
• Update Time: 2025-10-28

N-(3,5-dichlorophenyl)-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dichlorophenyl)-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)butanamide
• AKOS024481107
• AP-124/43383695
• AKOS000604174
• F3238-0065
• N-(3,5-dichlorophenyl)-3-(3,4,5-trimethylpyrazol-1-yl)butanamide
• 957507-12-9

• Inchi： 1S/C16H19Cl2N3O/c1-9(21-12(4)10(2)11(3)20-21)5-16(22)19-15-7-13(17)6-14(18)8-15/h6-9H,5H2,1-4H3,(H,19,22)
• InChI Key： UPEBCMZPPDSZNH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NC(CC(C)N1C(C)=C(C)C(C)=N1)=O)Cl

Computed Properties

• Exact Mass: 339.0905176g/mol
• Monoisotopic Mass: 339.0905176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.9Ų

Additional information on N-(3,5-dichlorophenyl)-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)butanamide

N-(3,5-Dichlorophenyl)-3-(3,4,5-Trimethyl-1H-Pyrazol-1-yl)Butanamide: A Comprehensive Overview

The compound with CAS No 957507-12-9, commonly referred to as N-(3,5-dichlorophenyl)-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)butanamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities.

N-(3,5-Dichlorophenyl)-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)butanamide is characterized by its intricate molecular architecture, which includes a dichlorophenyl group and a trimethylpyrazole moiety linked via an amide bond. The presence of these functional groups contributes to its versatility in chemical reactions and interactions with biological systems.

Recent studies have highlighted the importance of CAS No 957507-12-9 in the development of novel pharmaceutical agents. Researchers have explored its potential as a lead compound for designing drugs targeting specific cellular pathways. For instance, investigations into its ability to modulate enzyme activity have shown promising results in preclinical models.

The synthesis of N-(3,5-dichlorophenyl)-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)butanamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Advanced synthetic techniques, including catalytic cross-coupling reactions and stereo-selective synthesis methods, have been employed to optimize the production process.

In terms of applications, CAS No 957507-12-9 has demonstrated potential in the fields of agrochemistry and material science. Its ability to act as a stabilizing agent in polymer formulations has been explored in recent research studies.

From an environmental perspective, understanding the ecological impact of N-(3,5-dichlorophenyl)-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)butanamide is crucial for its sustainable use. Studies are currently underway to assess its biodegradability and potential toxicity to aquatic organisms.

The integration of computational chemistry tools has significantly enhanced our understanding of CAS No 957507-12-9's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns.

Looking ahead, the continued exploration of N-(3,5-dichlorophenyl)-3-(3,4,5-trimethyl-1H-pyrazol-1-yllbutanamide's properties will undoubtedly unlock new opportunities for its application across diverse industries.